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Compound of Interest

Compound Name: 5-Trimethylsilylpyridin-3-amine

CAS No.: 2377034-96-1

Cat. No.: B2474392

Get Quote

Executive Summary & Strategic Rationale
In modern medicinal chemistry, 5-Trimethylsilylpyridin-3-amine (CAS: 183612-63-3)

represents a high-value "Sila-Bioisostere" building block.[1] It is primarily utilized to modulate

the physicochemical and metabolic profiles of kinase inhibitors and GPCR ligands.

While the pyridine scaffold is ubiquitous in Active Pharmaceutical Ingredients (APIs) due to its

hydrogen-bond accepting capability (hinge binding in kinases), the C5 position is a frequent

"metabolic soft spot" susceptible to oxidative metabolism by CYP450 enzymes.[1]

Why use this building block?

Metabolic Blocking: The bulky trimethylsilyl (TMS) group at C5 sterically and electronically

blocks oxidative attack, extending the API's half-life (

).[1][2]

Lipophilicity Modulation: The TMS group increases lipophilicity (
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) significantly more than a methyl or chloro substituent, improving membrane permeability
without introducing a hydrogen bond donor.[1]

Electronic Tuning: Silicon exerts a weak

-effect, subtly altering the basicity (

) of the pyridine nitrogen, potentially refining target binding affinity.[1]

Chemical Properties & Handling[3][4]
Property Specification Critical Note

Structure Pyridine ring, 3-amino, 5-TMS

C-Si Bond Stability: The

bond in electron-deficient

heterocycles is generally

robust but acid-sensitive.[1][2]

Molecular Weight 166.29 g/mol
Distinctive mass shift (+58 Da

vs. Methyl analog).[1]

Appearance Off-white to pale yellow solid
Oxidizes slowly in air; store

under Argon/Nitrogen.[1]

Solubility DCM, THF, MeOH, EtOAc
Avoid protic solvents with

strong acids.[1][2]

pKa (Calc) ~5.8 (Pyridine N)

Slightly less basic than 3-

aminopyridine due to TMS

electronics.[1][2]

Handling Precaution: While the aryl-silicon bond is stable to standard aqueous workups, avoid

prolonged exposure to Trifluoroacetic Acid (TFA).[1] Strong acids can cause protodesilylation

(loss of the TMS group), reverting the molecule to 3-aminopyridine.[1]

Application Protocol 1: Synthesis of the Building
Block
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Note: While commercially available, in-house synthesis is often required for isotopic labeling or

scale-up cost reduction.[1]

Objective: Synthesize 5-Trimethylsilylpyridin-3-amine from 3-Amino-5-bromopyridine via

Lithium-Halogen Exchange.

Reagents & Equipment[1][2][4][5][6][7][8]
Precursor: 3-Amino-5-bromopyridine (1.0 eq)[1][2]

Protection: LHMDS (Lithium Hexamethyldisilazide) (2.2 eq)[1][2]

Exchange Reagent:

-Butyllithium (2.5 M in hexanes, 2.2 eq)[1][2]

Silyl Source: Trimethylsilyl chloride (TMSCl) (2.5 eq)[1][2]

Solvent: Anhydrous THF (Tetrahydrofuran)[1][2]

Apparatus: Flame-dried 3-neck flask, internal temperature probe, Argon line.

Step-by-Step Methodology
In-Situ Protection:

Dissolve 3-amino-5-bromopyridine in anhydrous THF at -78°C.

Add LHMDS (2.2 eq) dropwise.[1] Rationale: This deprotonates the primary amine,

protecting it as the lithium amide and preventing

-BuLi from acting as a base on the amine protons.

Stir for 30 minutes at -78°C.

Lithium-Halogen Exchange:

Add

-BuLi (2.2 eq) dropwise, maintaining internal temperature below -70°C.[1]
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Critical Control Point: The bromine-lithium exchange is extremely fast.[1] Stir for exactly 15

minutes. Warning: Longer times may lead to isomerization or polymerization.

Silylation:

Rapidly add TMSCl (2.5 eq) via syringe.[1]

Allow the reaction to warm to room temperature (RT) over 2 hours.

Workup & Purification:

Quench with saturated aqueous

.[1]

Extract with EtOAc (

).[1]

Purification: Silica gel chromatography.[1] Eluent: 20-50% EtOAc in Hexanes.[1]

Validation:

NMR will show a signal at ~ -4 to -6 ppm.[1][2]

Application Protocol 2: API Coupling (Amide
Formation)
Scenario: Coupling the amine to a carboxylic acid core (common in kinase inhibitor synthesis).

[1]

Objective: Couple 5-Trimethylsilylpyridin-3-amine with a generic carboxylic acid (

) without cleaving the C-Si bond.

Reagents
Amine: 5-Trimethylsilylpyridin-3-amine (1.0 eq)[1][2]

Acid:
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(1.1 eq)[1][2]

Coupling Agent: HATU (1.2 eq) or

(Propylphosphonic anhydride)[1][2]

Base: DIPEA (Diisopropylethylamine) (3.0 eq)[1][2]

Solvent: DMF or DCM

Protocol
Activation:

Dissolve

in DMF (0.1 M concentration).

Add DIPEA (1.5 eq) and HATU (1.2 eq). Stir for 5 minutes at RT.

Observation: Solution should turn slightly yellow (activation complex).[1]

Coupling:

Add 5-Trimethylsilylpyridin-3-amine (1.0 eq).[1][2]

Add remaining DIPEA (1.5 eq).[1]

Stir at RT for 4–12 hours. Monitor by LCMS.[1]

Self-Validating QC (LCMS):

Target Mass: Look for

.[1][3]

Isotope Pattern: Silicon has significant natural isotopes (

: 92%,

: 4.7%,
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: 3.1%).[1][2]

Check: The M+1 and M+2 peaks will be slightly elevated compared to a pure carbon

analog.

Retention Time: The product will elute later (higher

) than the des-silyl or methyl analog due to the high lipophilicity of the TMS group.

Isolation:

Dilute with water/brine.[1] Extract with EtOAc.[1]

Avoid Acidic Wash: Do NOT wash with 1M HCl.[1] Use saturated

or Citric Acid (mild) if necessary, but neutral water wash is preferred to preserve the C-Si
bond.[1]

Workflow & Mechanism Visualization[1][5]
Figure 1: Strategic Synthesis Workflow
This diagram illustrates the decision tree and workflow for incorporating the silyl-pyridine into a

drug scaffold.

Target Design
(Kinase/GPCR)

Identify Metabolic
Soft Spot (C5)

Select Building Block:
5-TMS-pyridin-3-amine

 Block C5 Oxidation Coupling Reaction
(HATU/Buchwald)

 Amide/Urea Formation QC: Si-Isotope Pattern
& NMR Shift

API Candidate:
Blocked Metabolism

 High Potency/Stability

Click to download full resolution via product page

Caption: Workflow for integrating 5-TMS-pyridin-3-amine to block metabolic soft spots.

Figure 2: Metabolic Blocking Mechanism
Visualizing how the TMS group prevents CYP450 oxidation compared to a standard proton or

methyl group.
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Caption: Mechanistic comparison of CYP450 susceptibility between standard and silylated

pyridines.[1]

Troubleshooting & Expert Insights
The "Acid Trap"
A common failure mode in using this API intermediate is the deprotection step of other groups

on the molecule.

Scenario: You have a Boc-protected amine elsewhere on the scaffold.

Standard Protocol: 50% TFA in DCM.[1]

Risk: High concentrations of TFA can protodesilylate the pyridine ring (Mechanism:

Protonation of the ring

Nucleophilic attack on Si

Loss of TMS).
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Solution: Use 4M HCl in Dioxane at 0°C or TMSOTf/2,6-lutidine. The C-Si bond is more

stable to HCl than to TFA in this specific heteroaromatic context.[1]

Purification Artifacts
Silica Gel: Commercial silica is slightly acidic.[1] For highly sensitive silyl-pyridines, pre-treat

the column with 1% Triethylamine (TEA) in the eluent to neutralize acidic sites.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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